Cas no 1542453-25-7 (2-(2-bromo-4-methylphenyl)-3-methylbutanoic acid)

• Product Name: 2-(2-bromo-4-methylphenyl)-3-methylbutanoic acid
• CAS No: 1542453-25-7
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 5846139
• PubChem ID: 83743618
• Update Time: 2024-01-12

2-(2-bromo-4-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-methylphenyl)-3-methylbutanoic acid
• 1542453-25-7
• EN300-1897105

• Inchi： 1S/C12H15BrO2/c1-7(2)11(12(14)15)9-5-4-8(3)6-10(9)13/h4-7,11H,1-3H3,(H,14,15)
• InChI Key： PERIQMHTDYFMMQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 270.02554g/mol
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids